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Compound of Interest

Compound Name:
(4R)-4-isopropyltetrahydro-2H-

pyran-2-one

CAS No.: 37147-17-4

Cat. No.: B11952988

Get Quote

Executive Summary
Tetrahydropyran-2-one (tetrahydro-2H-pyran-2-one or

-valerolactone) represents a privileged scaffold in medicinal chemistry. Unlike its unsaturated
counterparts (

-unsaturated lactones) which often act as reactive Michael acceptors, the saturated
tetrahydropyran-2-one ring functions primarily through three distinct mechanisms:

Prodrug Pharmacophore: Undergoing in vivo hydrolysis to generate bioactive

-hydroxy acids (e.g., Statins).

Non-Covalent Ligand: Acting as a stable, lipophilic core that orients substituents into specific

binding pockets (e.g., MDM2 inhibitors).

Biodegradable Carrier: Polymerizing to form poly(
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-valerolactone) (PVL), a critical matrix for controlled drug delivery.

This guide analyzes these roles, supported by structural activity relationships (SAR),

mechanistic pathways, and experimental protocols.[1][2]

Part 1: Chemical Biology & Pharmacophore
Analysis
The biological utility of the tetrahydropyran-2-one core stems from its ability to balance

hydrolytic stability with metabolic reactivity.

Structural Activity Relationship (SAR)
The core structure influences bioactivity through specific electronic and steric features.
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Figure 1: Structural Activity Relationship (SAR) of the tetrahydropyran-2-one core. The

saturated ring provides metabolic stability compared to unsaturated analogues, while the
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lactone linkage enables prodrug strategies.

The "Saturation" Switch
A critical distinction in drug design is the saturation of the C3-C4 bond:

Unsaturated (5,6-dihydro-2H-pyran-2-one): Examples include Pironetin and Goniothalamin.

These are potent cytotoxins that act as Michael acceptors, covalently alkylating cysteine

residues on proteins (e.g., Cys317 of

-tubulin).

Saturated (Tetrahydropyran-2-one): Examples include Lovastatin (lactone form). These are

chemically stable against nucleophiles but susceptible to enzymatic hydrolysis. They do not

typically cause non-specific alkylation, resulting in a cleaner toxicity profile.

Part 2: Therapeutic Applications & Mechanisms[3]
Cardiovascular: The Statin Prodrug Mechanism
The most commercially significant application of the tetrahydropyran-2-one moiety is in HMG-

CoA reductase inhibitors (statins).

Molecule: Lovastatin, Simvastatin.

Mechanism: The lipophilic lactone form allows passive diffusion across the hepatocyte

membrane. Once intracellular, carboxylesterases hydrolyze the lactone ring to the active

-dihydroxy acid. This open form mimics the transition state of HMG-CoA reduction.

Clinical Relevance: The lactone ring serves as a pro-moiety to improve oral bioavailability

and hepatic targeting.

Oncology: MDM2 and Estrogen Receptor Targeting
Recent studies have identified substituted tetrahydropyran-2-ones from natural sources (e.g.,

Capparis decidua) as direct inhibitors of cancer targets.[3][4]

Compound: 6-(1-hydroxy-non-3-enyl)tetrahydropyran-2-one.[3][4]
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Targets:

MDM2: Inhibits the p53-MDM2 interaction (Binding energy: -10.2 kcal/mol).

Estrogen Receptor (ER): Competitive antagonist (Binding energy: -10.9 kcal/mol).

Mechanism: Unlike the covalent binding of unsaturated lactones, these saturated derivatives

rely on hydrophobic interactions and hydrogen bonding (via the lactone carbonyl) to occupy

the ligand-binding domain.

Drug Delivery: Poly( -valerolactone) (PVL)
Beyond small molecules, the ring-opening polymerization (ROP) of tetrahydropyran-2-one

yields biodegradable polyesters.

Application: Nanoparticle encapsulation of hydrophobic drugs (e.g., Paclitaxel).

Advantage: PVL degrades into

-hydroxyvaleric acid, a non-toxic metabolite, ensuring biocompatibility.

Part 3: Experimental Protocols
Protocol: Stereoselective Synthesis via Prins
Cyclization
This protocol describes the synthesis of a 2,6-disubstituted tetrahydropyran-2-one, a common

motif in bioactive natural products.

Objective: Construct the tetrahydropyran ring with high diastereoselectivity. Reagents:

Homoallylic alcohol, Aldehyde, Indium(III) chloride (

), Dichloromethane (DCM).

Preparation: In a flame-dried round-bottom flask under Argon, dissolve the aldehyde (1.0

equiv) and homoallylic alcohol (1.2 equiv) in anhydrous DCM (0.1 M).

Catalysis: Cool the solution to 0°C. Add

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11952988?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(10 mol%) portion-wise.

Cyclization: Stir at 25°C for 4–8 hours. Monitor via TLC for the disappearance of the

aldehyde.

Note: The reaction proceeds via an oxocarbenium ion intermediate.[5] The cis-2,6-

selectivity is driven by the chair-like transition state where substituents adopt equatorial

positions.

Workup: Quench with saturated aqueous

. Extract with DCM (3x). Wash combined organics with brine, dry over

, and concentrate.

Purification: Flash column chromatography (Hexanes/EtOAc) yields the 4-chloro-

tetrahydropyran derivative (if using standard Prins) or the unsaturated pyran (if elimination

occurs). Subsequent oxidation (Jones reagent) of the C2-position (if starting from a reduced

pyran precursor) or direct lactonization strategies yield the target lactone.

Protocol: In Vitro Cytotoxicity Assay (MTT)
Objective: Evaluate the antiproliferative activity of a novel tetrahydropyran-2-one derivative.

Seeding: Seed tumor cells (e.g., MCF-7, A549) in 96-well plates at

cells/well in RPMI-1640 medium. Incubate for 24h at 37°C (

).

Treatment: Dissolve the tetrahydropyran-2-one test compound in DMSO. Prepare serial

dilutions (0.1

M to 100

M). Add to wells (Final DMSO concentration < 0.1%).

Incubation: Incubate for 48–72 hours.

Labeling: Add 20
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L of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Mitochondrial
succinate dehydrogenase in viable cells reduces MTT to purple formazan crystals.

Solubilization: Remove supernatant. Add 150

L DMSO to dissolve crystals.

Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate

using non-linear regression analysis.

Part 4: Mechanism of Action Visualization
The following diagram illustrates the divergent pathways of the tetrahydropyran-2-one scaffold

depending on its specific chemical context (Prodrug vs. Polymer).
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Figure 2: Divergent mechanistic pathways. Pathway A shows the bioactivation of statin-like

prodrugs. Pathway B shows the generation of biodegradable polymers for drug delivery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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